![molecular formula C13H11N3S B8643416 4-Benzylaminothieno[3,2-d]pyrimidine](/img/structure/B8643416.png)
4-Benzylaminothieno[3,2-d]pyrimidine
Cat. No. B8643416
M. Wt: 241.31 g/mol
InChI Key: HXYUHSIGXJQOND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:19][O:20][CH2:21][CH2:22][OH:23].[Cl:1][c:2]1[c:3]2[c:4]([n:5][cH:6][n:7]1)[cH:8][cH:9][s:10]2.[NH2:11][CH2:12][c:13]1[cH:14][cH:15][cH:16][cH:17][cH:18]1>>[c:2]1([NH:11][CH2:12][c:13]2[cH:14][cH:15][cH:16][cH:17][cH:18]2)[c:3]2[c:4]([n:5][cH:6][n:7]1)[cH:8][cH:9][s:10]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COCCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1ncnc2ccsc12
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NCc1ccccc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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c1ccc(CNc2ncnc3ccsc23)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
